2,3-Bis(trifluoromethyl)thieno[3,4-b][1,4]dioxene-5,7-dicarboxylic acid, 95%

• IUPAC Name: 2,3-bis(trifluoromethyl)thieno[3,4-b][1,4]dioxine-5,7-dicarboxylic acid
• InChI: InChI=1S/C10H2F6O6S/c11-9(12,13)5-6(10(14,15)16)22-2-1(21-5)3(7(17)18)23-4(2)8(19)20/h(H,17,18)(H,19,20)
• InChI Key: MDSMPXPEPBNWFB-UHFFFAOYSA-N
• Canonical SMILES: C12=C(SC(=C1OC(=C(O2)C(F)(F)F)C(F)(F)F)C(=O)O)C(=O)O
• Molecular Formula: C10H2F6O6S
• DSSTOX Substance ID: DTXSID401155315
• Molecular Weight: 364.18 g/mol
• CAS RN: 887268-15-7

Description

2,3-Bis(trifluoromethyl)thieno[3,4-b][1,4]dioxene-5,7-dicarboxylic acid, 95% (2,3-BTDDC) is a synthetic compound with a wide range of applications in scientific research. It is a solid, white powder that is soluble in water, alcohol and other organic solvents. 2,3-BTDDC is a useful reagent for organic synthesis, particularly in the preparation of organic compounds with a wide range of structures and functional groups.

Scientific Research Applications

Organic Semiconductors and Electrochromic Materials

Design and Synthesis of Organic Semiconductors

Research has explored the use of thieno[3,4-b][1,4]dioxene derivatives in creating organic semiconductors with broad absorption in the near-infrared range, resulting in materials with electrical conductivity suitable for potential use in electronic devices (Yin et al., 2022).

Multi-Electrochromic Properties

Studies have demonstrated the electrochromic properties of asymmetric structure polymers based on thieno[3,4-b][1,4]dioxene derivatives, showing potential applications in electrochromic devices due to their fast switching time and good coloration efficiency (Hu et al., 2019).

Photovoltaics and Optoelectronic Applications

Organic Photovoltaics

A thieno[3,4-b]thiophene-based electron acceptor featuring a 14-π-electron core has been developed for use in high-performance organic photovoltaics, showcasing the potential of thieno[3,4-b][1,4]dioxene derivatives in enhancing solar cell efficiency (Xu et al., 2017).

Luminescence Sensing and Environmental Applications

Luminescence Sensing

Thiophene-based metal-organic frameworks have been developed for highly selective and sensitive luminescent sensing of environmental contaminants, indicating the versatility of thieno[3,4-b][1,4]dioxene derivatives in environmental monitoring and safety applications (Zhao et al., 2017).

Conductivity and Work Function Enhancement

Enhanced Conductivity in Organic Electronics

Modifications of poly(3,4-ethylenedioxythiophene):poly(styrenesulfonate) (PEDOT:PSS) with derivatives related to thieno[3,4-b][1,4]dioxene have demonstrated enhanced work function and conductivity, contributing to improved performance in organic solar cells and potentially other electronic devices (Zeng et al., 2020).